![molecular formula C14H20N2O4S B3927374 N~1~-cyclopropyl-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide](/img/structure/B3927374.png)
N~1~-cyclopropyl-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide
Overview
Description
N~1~-cyclopropyl-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is synthesized using specific methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of N~1~-cyclopropyl-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes, such as proteases and kinases. This inhibition can lead to the suppression of various signaling pathways, ultimately resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of specific enzymes, leading to the suppression of various signaling pathways. In vivo studies have shown that this compound can inhibit tumor growth and reduce inflammation.
Advantages and Limitations for Lab Experiments
N~1~-cyclopropyl-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has several advantages and limitations for lab experiments. One advantage is that it can be used as a tool for studying protein-protein interactions and enzyme activity. Another advantage is that it has potential therapeutic applications for various diseases. However, a limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several potential future directions for N~1~-cyclopropyl-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide. One direction is to further study its mechanism of action and identify specific targets for inhibition. Another direction is to explore its potential as a therapeutic agent for various diseases. Additionally, this compound could be further developed as a tool for studying protein-protein interactions and enzyme activity.
Scientific Research Applications
N~1~-cyclopropyl-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has potential applications in scientific research. This compound has been studied for its potential as a therapeutic agent for various diseases, including cancer and neurological disorders. It has also been studied for its potential as a tool for studying protein-protein interactions and as a probe for enzyme activity.
properties
IUPAC Name |
N-cyclopropyl-2-(4-methoxy-N-methylsulfonylanilino)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4S/c1-10(14(17)15-11-4-5-11)16(21(3,18)19)12-6-8-13(20-2)9-7-12/h6-11H,4-5H2,1-3H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKRQLXSDDBALKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CC1)N(C2=CC=C(C=C2)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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